Cas no 941978-71-8 (4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide)

• Product Name: 4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide
• CAS No: 941978-71-8
• MF: C₂₁H₂₃N₃O₇
• MW: 429.423225641251
• CID: 5503067
• PubChem ID: 18584456
• Update Time: 2025-06-30

4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 941978-71-8
• VU0498837-1
• AKOS024466763
• F2784-0273
• 4,5-dimethoxy-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2-nitrobenzamide
• 4,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-2-nitrobenzamide
• 4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide

• Inchi： 1S/C21H23N3O7/c1-29-17-10-13(7-8-15(17)23-9-5-4-6-20(23)25)22-21(26)14-11-18(30-2)19(31-3)12-16(14)24(27)28/h7-8,10-12H,4-6,9H2,1-3H3,(H,22,26)
• InChI Key： DHWPOEHMFOSJPC-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(=CC=1OC)NC(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O

Computed Properties

• Exact Mass: 429.15360008g/mol
• Monoisotopic Mass: 429.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide

Introduction to 4,5-Dimethoxy-N-3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl-2-Nitrobenzamide (CAS No. 941978-71-8)

4,5-Dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide (CAS No. 941978-71-8) is a complex organic compound with a diverse range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of methoxy, oxopiperidinyl, and nitrobenzamide moieties, which contribute to its biological activity and potential therapeutic utility.

The methoxy groups in the compound are known for their electron-donating properties, which can influence the compound's reactivity and stability. The oxopiperidinyl moiety, on the other hand, is a cyclic structure that often confers specific pharmacological properties, such as improved solubility and metabolic stability. The nitrobenzamide functional group is a key component that can modulate the compound's interaction with biological targets, making it a valuable candidate for drug development.

Recent research has highlighted the potential of 4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

In addition to its anti-inflammatory effects, 4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in these studies suggests that 4,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzamide may have a favorable therapeutic index, minimizing adverse effects on healthy cells.

The structural complexity of 4,5-dimethoxy-N-3-methoxy--4-(2--oxopiperidin--1--yl)phenyl--2--nitrobenzamide also makes it an interesting subject for synthetic chemistry research. Chemists have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the core scaffold efficiently. These synthetic methods not only facilitate the large-scale production of the compound but also enable the synthesis of structurally related analogs for further biological evaluation.

Pharmacokinetic studies have provided valuable insights into the behavior of 4,5-dimethoxy-N--3-methoxy--4-(2--oxopiperidin--1--yl)phenyl--2-nitrobenzamide in biological systems. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a successful drug candidate. Additionally, preliminary toxicology assessments have indicated that 4,5-dimethoxy-N--3-methoxy--4-(2--oxopiperidin--1--yl)phenyl--2-nitrobenzamide has a low toxicity profile at therapeutic doses, further supporting its potential for clinical development.

In conclusion, 4,5-dimethoxy-N--3-methoxy--4-(2--oxopiperidin--1--yl)phenyl--2-nitrobenzamide (CAS No. 941978-71-8) is a multifaceted compound with promising therapeutic potential in various medical fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing medical treatments and improving patient outcomes.